[4-(2-Hydroxy-2-methylpropyl)phenyl]acetic acid

• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol
• IUPAC Name: 2-[4-(2-hydroxy-2-methylpropyl)phenyl]acetic acid
• InChI: InChI=1S/C12H16O3/c1-12(2,15)8-10-5-3-9(4-6-10)7-11(13)14/h3-6,15H,7-8H2,1-2H3,(H,13,14)
• InChI Key: SUUHVPHFLVIIBF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1=CC=C(C=C1)CC(=O)O)O

Description

[4-(2-Hydroxy-2-methylpropyl)phenyl]acetic acid is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The carboxylic acid of preparation 11 (18.26 g, 82.0 mmol) was dissolved in tetrahydrofuran (450 ml) and the solution cooled to 0° C. and treated dropwise with a solution of methylmagnesium chloride in tetrahydrofuran (82 ml, 246 mmol). The reaction mixture was allowed to warm to room temperature and left to stand for 18 hours. The reaction mixture was slowly diluted with water (80 ml) followed by 2M hydrochloric acid (120 ml, 240 mmol). The mixture was extracted with ethyl acetate (3×100 ml) and the organic extracts combined and washed with brine (3×50 ml). The ethyl acetate phase was dried (magnesium sulphate) and concentrated in vacuo. The residue was purified by column chromatography on silica gel eluting with dichloromethane:methanol:acetic acid (99.6:0:0.4 changing to 94.6:5:0.4) to yield the title product as a colourless solid.